Cas no 554405-85-5 (2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one
• CAS No: 554405-85-5
• MF: C₁₃H₁₄ClNOS
• MW: 267.774361133575
• CID: 3105698
• PubChem ID: 3799795
• Update Time: 2025-05-19

2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,5-dimethyl-1-thiophen-2-ylmethyl-1H-pyrrol-3-yl)-ethanone
• 554405-85-5
• 2-chloro-1-[2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-yl]ethan-1-one
• EN300-05084
• Z56893163
• 2-chloro-1-{2,5-dimethyl-1-[(thiophen-2-yl)methyl]-1H-pyrrol-3-yl}ethan-1-one
• SR-01000040328-1
• G23897
• AKOS008029244
• SR-01000040328
• 2-chloro-1-[2,5-dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]ethanone
• 2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one

• Inchi： 1S/C13H14ClNOS/c1-9-6-12(13(16)7-14)10(2)15(9)8-11-4-3-5-17-11/h3-6H,7-8H2,1-2H3
• InChI Key： CPDDUFJLWYZATK-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(CC2=CC=CS2)C=1C)=O

Computed Properties

• Exact Mass: 267.0484629Da
• Monoisotopic Mass: 267.0484629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one

Professional Introduction to 2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one (CAS No. 554405-85-5)

2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 554405-85-5, represents a unique molecular architecture that combines several key structural features, making it a promising candidate for further investigation in drug discovery and development. The presence of a chloro substituent, along with the incorporation of a thiophen ring and a dimethyl group, contributes to its complex reactivity and potential biological activity.

The compound's structure is characterized by a pyrrole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Pyrrole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one suggests that it may exhibit unique interactions with biological targets, making it an intriguing subject for further exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The combination of a chloro substituent with a thiophen-based side chain in this molecule provides multiple sites for chemical modification and functionalization. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets. The dimethyl groups further contribute to the steric environment of the molecule, which can influence its solubility and metabolic stability.

The potential applications of 2-Chloro-1-2,5-dimethyl-1-(thiophen-2-ylmethyl)-1H-pyrrol-3-ylethan-1-one extend to various therapeutic areas. For instance, the pyrrole core and the thiophen moiety are known to interact with enzymes and receptors involved in signal transduction pathways. This makes the compound a viable candidate for developing inhibitors or modulators targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The presence of a chloro group also suggests potential activity against bacterial pathogens due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the complexity of the molecule but also demonstrate the versatility of modern organic chemistry techniques in constructing complex heterocyclic systems.

Efforts are currently underway to evaluate the biological activity of 2-Chloro-1-2,5-dimethyl-1-(thiophen-2ylmethyl)-1H-pyrrol3ylethan-l-one through in vitro and in vivo studies. Preliminary data suggest that the compound exhibits promising pharmacological properties in model systems. For example, studies have indicated that it may possess inhibitory activity against certain enzymes implicated in cancer progression. Additionally, its interaction with specific receptors has been explored, revealing potential therapeutic benefits in neurological disorders.

The development of novel drug candidates relies heavily on understanding their interactions at the molecular level. Computational chemistry approaches, such as molecular docking and quantum mechanical calculations, have been utilized to predict how this compound might bind to biological targets. These computational studies provide valuable insights into the binding mode and affinity of the molecule, guiding further experimental validation and optimization efforts.

The future prospects for 2-Chloro-l -2 ,5 -dimethyl-l - (thiophen - 2 - ylmethyl) - l H - pyrrol - 3 - ylethan - l - one are exciting given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion, 2-Chloro-l - 2 ,5 -dimethyl-l -(thiophen - 2 - ylmethyl) - l H-pyrrol - 3 - ylethan-l-one (CAS No.55440585) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. Continued research efforts will undoubtedly uncover new insights into its potential applications across various therapeutic areas.